Cas no 2228490-91-1 (3-(1-phenylcyclopentyl)propanenitrile)

• Product Name: 3-(1-phenylcyclopentyl)propanenitrile
• CAS No: 2228490-91-1
• MF: C₁₄H₁₇N
• MW: 199.291483640671
• CID: 6415521
• PubChem ID: 165619343
• Update Time: 2025-06-08

3-(1-phenylcyclopentyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(1-phenylcyclopentyl)propanenitrile
• EN300-1864231
• 2228490-91-1

• Inchi： 1S/C14H17N/c15-12-6-11-14(9-4-5-10-14)13-7-2-1-3-8-13/h1-3,7-8H,4-6,9-11H2
• InChI Key： CKCCUVFTIVTHMY-UHFFFAOYSA-N
• SMILES： N#CCCC1(C2C=CC=CC=2)CCCC1

Computed Properties

• Exact Mass: 199.136099547g/mol
• Monoisotopic Mass: 199.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-(1-phenylcyclopentyl)propanenitrile

Introduction to 3-(1-phenylcyclopentyl)propanenitrile (CAS No: 2228490-91-1)

3-(1-phenylcyclopentyl)propanenitrile, identified by the chemical abstracts service number 2228490-91-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitrile derivatives, characterized by the presence of a cyano group (-CN) attached to a substituted cyclopentyl and propyl backbone. The structural motif of 3-(1-phenylcyclopentyl)propanenitrile presents a unique combination of aromatic and cyclic aliphatic structures, which makes it a promising candidate for further exploration in drug discovery and molecular design.

The synthesis of 3-(1-phenylcyclopentyl)propanenitrile involves multi-step organic transformations, typically starting from readily available precursors such as cyclopentanone and phenylacetonitrile. The introduction of the cyano group at the propyl position requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated coupling, have been employed to achieve the desired regioselectivity and stereoselectivity. These synthetic approaches not only highlight the versatility of modern organic chemistry but also underscore the importance of fine-tuning reaction parameters to optimize the production of complex molecules like 3-(1-phenylcyclopentyl)propanenitrile.

In recent years, there has been a growing interest in exploring the pharmacological potential of nitrile-containing compounds due to their diverse biological activities. The presence of the cyano group in 3-(1-phenylcyclopentyl)propanenitrile imparts unique reactivity, allowing it to participate in various biochemical transformations that can modulate biological pathways. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a valuable scaffold for developing novel therapeutic agents. For instance, its structural analogs have been investigated for their potential role in treating neurological disorders, inflammation, and metabolic diseases.

The 1-phenylcyclopentyl moiety in 3-(1-phenylcyclopentyl)propanenitrile contributes to its pharmacological profile by providing a rigid aromatic ring system that can interact with biological targets. This structural feature is particularly relevant in drug design, as aromatic rings are frequently found in active pharmaceutical ingredients (APIs) due to their ability to form hydrogen bonds and hydrophobic interactions with proteins. The cyclopentane ring further enhances the compound's stability and bioavailability by reducing conformational flexibility. Such structural attributes make 3-(1-phenylcyclopentyl)propanenitrile an attractive candidate for further pharmacokinetic studies and clinical trials.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mode of interaction between 3-(1-phenylcyclopentyl)propanenitrile and biological targets with high accuracy. Molecular docking simulations have revealed that this compound can bind effectively to various enzymes and receptors, suggesting its potential as an inhibitor or modulator. These computational studies provide valuable insights into the structural requirements for optimal binding and have guided the design of more potent derivatives. By leveraging computational tools alongside experimental validation, scientists can accelerate the discovery process and identify lead compounds for further development.

The chemical properties of 3-(1-phenylcyclopentyl)propanenitrile also make it a useful intermediate in synthetic chemistry. Its nitrile group can be readily converted into other functional groups such as amides, carboxylic acids, and thiols through hydrolysis or nucleophilic addition reactions. This reactivity allows chemists to diversify the structure of 3-(1-phenylcyclopentyl)propanenitrile and explore new pharmacological scaffolds. Additionally, its stability under various reaction conditions makes it a reliable building block for constructing more complex molecules.

From a medicinal chemistry perspective, 3-(1-phenylcyclopentyl)propanenitrile represents an excellent example of how structural complexity can be leveraged to achieve desired biological activity. The combination of aromaticity, cyclic aliphaticity, and functional group diversity provides multiple opportunities for optimizing drug-like properties such as solubility, permeability, and metabolic stability. As drug discovery efforts continue to evolve towards more sophisticated molecular targets, compounds like 3-(1-phenylcyclopentyl)propanenitrile will play an increasingly important role in developing next-generation therapeutics.

In conclusion,3-(1-phenylcyclopentyl)propanenitrile (CAS No: 2228490-91-1) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of chemical features makes it a versatile scaffold for drug discovery, offering opportunities for developing novel therapeutic agents targeting various diseases. With ongoing advancements in synthetic methodologies and computational biology,3-(1-phenylcyclopentyl)propanenitrile is poised to contribute substantially to future medical breakthroughs.